Cas no 2092831-53-1 (3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl-
• CAS No: 2092831-53-1
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 5254593
• Update Time: 2025-07-18

3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl-

• Inchi： 1S/C11H11BrN2O/c1-13-10(8-12)7-11(15)14(13)9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： AIJYUODMZIUXPF-UHFFFAOYSA-N
• SMILES： N1(C)C(CBr)=CC(=O)N1C1=CC=CC=C1

Additional information on 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl-

3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl (CAS No. 2092831-53-1): A Versatile Scaffold in Modern Pharmaceutical Research

The compound 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl (CAS No. 2092831-53-1) represents a fascinating molecular entity with significant potential in the realm of pharmaceutical innovation. This heterocyclic compound, characterized by its pyrazolone core and functionalized with a bromomethyl group and a phenyl substituent, has garnered attention due to its structural versatility and biological activity. The unique combination of these functional groups makes it an attractive scaffold for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrazolone derivatives due to their diverse pharmacological properties. The 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl moiety in this compound is particularly noteworthy, as it provides a reactive site for further chemical modifications. This reactivity has been exploited in various synthetic strategies to develop more complex molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of bioactive molecules. The bromomethyl group, for instance, can undergo nucleophilic substitution reactions to introduce a wide range of functional groups, thereby allowing for the creation of structurally diverse derivatives. This flexibility has made 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl a valuable building block in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of drugs targeting various diseases. For instance, researchers have explored its use in the synthesis of molecules with anti-inflammatory properties. The pyrazolone core is known to exhibit inhibitory effects on several inflammatory pathways, making it an ideal candidate for further development. Additionally, the phenyl substituent can modulate the pharmacokinetic properties of the resulting compounds, enhancing their bioavailability and therapeutic efficacy.

The bromomethyl group also plays a crucial role in these applications. It can be used to introduce pharmacophores that interact with specific biological targets, thereby tailoring the activity of the molecule. This level of structural control is essential for developing drugs that are both effective and well-tolerated by patients.

In addition to its applications in drug development, 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. The ability to functionalize this compound allows researchers to fine-tune its properties for specific applications in these fields.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in modern chemical synthesis. The process typically begins with the preparation of the pyrazolone core, followed by functionalization with the bromomethyl and phenyl groups. Each step must be carefully optimized to ensure high yield and purity.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques have been used to predict the biological activity and pharmacokinetic properties of derivatives based on the structure of 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl. These predictions have guided experimental efforts and have significantly accelerated the discovery process.

In conclusion, 3H-Pyrazol-3-one, 5-(bromomethyl)-1,2-dihydro-1-methyl-2-phenyl (CAS No. 2092831-53-1) is a versatile and multifunctional compound with broad applications in pharmaceutical research and beyond. Its unique structural features make it an invaluable scaffold for developing novel therapeutic agents and materials. As research continues to uncover new possibilities for this compound, its importance in science and technology is likely to grow even further.